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Compound of Interest |

Compound Name: Zinc arsenate
CAS No.: 13464-44-3
Cat. No.: B1182262
Get Quote
. J

Zinc arsenate ( Zn3(As04)2) is a highly toxic, inorganic compound historically utilized as an
insecticide and wood preservative, but currently encountered in specialized research and drug
development settings. Due to its dual hazard profile—comprising both a heavy metal (zinc) and
a known Group 1 carcinogen (arsenic)—improper handling or disposal poses severe
occupational and environmental risks.

This guide provides drug development professionals and laboratory scientists with field-proven,
self-validating protocols for the segregation, containment, and disposal of zinc arsenate waste.
Our goal is to ensure your laboratory operates with uncompromising scientific integrity and
regulatory compliance.

Regulatory Framework and Quantitative Thresholds

To ensure compliance and safety, laboratory personnel must understand the regulatory
thresholds governing arsenic-containing waste. Zinc arsenate waste is strictly regulated under
the Resource Conservation and Recovery Act (RCRA) and is assigned the EPA Hazardous
Waste Number D004 due to its arsenic toxicity characteristic.
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Table 1: Zinc Arsenate Quantitative Safety and Disposal
Metrics

. Regulatory Body / Operational
Metric Value L
Source Implication

Must be labeled and
EPA Waste Code D004 EPA/ RCRA manifested as toxic

hazardous waste.

Agueous waste
TCLP Limit (Arsenic) 5.0 mg/L EPA exceeding this limit is

strictly hazardous.

Required for transport
UN Shipping Number UN1712 DOT manifesting (Hazard
Class 6.1).

Waste must be
collected by EH&S

Accumulation Limit 90 Days (Standard) EPA / State o )
within 90 days of first
drop.

If >1 quart is
o accumulated, pickup
Extremely Haz. Limit 1 Quart/ 3 Days State (e.g., CA)

must occur within 3

days.

Chemical Incompatibilities and Causality in
Segregation

Expert Insight: The most critical failure point in inorganic arsenic disposal is improper chemical
segregation. Understanding the mechanistic causality behind these rules is essential for
preventing catastrophic laboratory incidents.

 Acidic Incompatibility: Zinc arsenate must never be mixed with strong acids or acid fumes.

o Causality: Contact with strong acids triggers a rapid degradation that liberates arsine gas (
AsH3), an exceptionally lethal, colorless gas that causes rapid intravascular hemolysis
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and can be fatal upon inhalation.

o Metal Incompatibility: Reacts slowly with mild steel, galvanized metals, brass, iron, and

aluminum in the presence of water.

o Causality: Aqueous zinc arsenate can facilitate galvanic corrosion, compromising the
structural integrity of metal storage containers and leading to toxic leaks. Always use
compatible polymer (e.g., high-density polyethylene, HDPE) or glass containers.

Operational Workflow for Zinc Arsenate Disposal

The following diagram illustrates the self-validating workflow for processing zinc arsenate
waste, ensuring that no contaminated material bypasses containment.
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Caption: Zinc Arsenate Waste Segregation and Containment Workflow

Step-by-Step Disposal Methodologies

Every protocol must act as a self-validating system: each step includes a verification check to
ensure the hazard is contained before proceeding to the next phase of disposal.

Protocol A: Solid Waste Disposal (Powders,
Contaminated Consumables, PPE)
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Target: Unused zinc arsenate powder, contaminated spatulas, weigh boats, and nitrile gloves.

o Preparation & PPE: Don dedicated nitrile gloves, safety glasses, and a lab coat. Work strictly
within a designated, labeled chemical fume hood.

e Primary Containment: Place all solid waste into a sealable, compatible container (e.g., a
wide-mouth brown glass bottle or thick-walled HDPE container).

o Validation Check: Ensure the container has no residual moisture or incompatible
chemicals (e.g., oxidizers) before adding waste.

o Decontamination of Reusables: For non-disposable equipment (e.g., metal spatulas), wash
with copious amounts of water. Collect all rinse water as liquid hazardous waste; drain
disposal is strictly forbidden.

e Labeling: Affix a hazardous waste label immediately. The label must explicitly state the full
chemical name ("Zinc Arsenate”), the EPA code ("D004"), and hazard warnings ("Toxic",
"Cancer Hazard").

o Secondary Containment: Place the primary container into a rigid, leak-proof secondary
containment bin stored in a cool, dry, well-ventilated cabinet away from acids.

Protocol B: Liquid Waste Disposal (Aqueous Solutions
and Rinse Water)

Target: Experimental solutions, analytical standards, and equipment decontamination rinse
water.

e Segregation Verification: Verify that the liquid waste carboy contains NO acidic waste.

o Validation Check: As previously noted, acidification of arsenate solutions risks lethal arsine
gas generation. Do not attempt to neutralize acidic arsenite/arsenate waste yourself;
consult your Environmental Health & Safety (EH&S) department.

o Transfer: Using a funnel within the fume hood, slowly pour the liquid waste into a compatible,
clearly labeled liquid waste container. HDPE is preferred over glass for large volumes to
prevent shatter risks.
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e Sealing: Cap the container tightly immediately after transfer. Do not leave funnels resting in
the carboy, as this allows toxic aerosols to escape and violates RCRA open-container rules.

o Storage: Place the carboy in secondary containment. Ensure the accumulation date is
clearly marked. Schedule an EH&S pickup before the 90-day limit (or 3-day limit if the
volume exceeds 1 quart of extremely hazardous waste).

Protocol C: Spill Cleanup and Decontamination

Target: Accidental release of zinc arsenate powder or solution.

o Evacuation & Assessment: For any spill, immediately halt work, alert others, and restrict
access to the area. If the spill is large or airborne dust is generated, evacuate and call
emergency responders.

o Containment (Wet Method): For small powder spills, do not dry sweep, as this aerosolizes
the carcinogenic powder. Use wet wiping methods (damp paper towels) or a specialized
HEPA-filtered vacuum designed for hazardous particulates.

e Collection: Place all cleanup materials (towels, HEPA filters) into a 7-mil polyethylene bag.

e Sanitization: Wash the contaminated surface thoroughly with soap and water. Collect the
wash water if feasible, or use minimal damp wipes and dispose of them in the hazardous
waste bag.

o Final Packaging: Seal the bag, place it in a secondary solid waste container, apply an orange
or standard hazardous waste label, and notify EH&S for immediate removal.

Security and Housekeeping

Zinc arsenate must be stored in tightly closed containers within a locked, restricted-access
area designated for highly toxic materials. Due to its hazardous nature, laboratories should
enforce a strict inventory control system—purchasing only the minimum quantity necessary for
iImmediate experimental needs to reduce the overall waste burden.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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